N-(5-chloro-2-methoxyphenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
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Description
N-(5-chloro-2-methoxyphenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C24H20ClFN2O2S and its molecular weight is 454.94. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on chemicals structurally related to N-(5-chloro-2-methoxyphenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide focuses on their synthesis and potential applications across various fields. For instance, the study of synthetic pathways leading to α,β-unsaturated N-methoxy-N-methylamides demonstrates the utility of phenyl(N-methoxy-N-methylcarbamoylmethyl)sulfoxide for homologating alkyl halides into α,β-unsaturated compounds, showcasing the flexibility and utility of related chemical structures in synthetic chemistry (Beney, Boumendjel, & Mariotte, 1998).
Pharmacological Potential
Significant research has been conducted on the pharmacological potential of compounds with structural similarities to this compound. Studies involving heterocyclic 1,3,4-oxadiazole and pyrazoles have explored their potential in toxicity assessments, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These studies reveal that certain compounds exhibit moderate inhibitory effects and possess good affinity for specific pharmacological targets, suggesting their potential utility in medical applications (Faheem, 2018).
Anticancer Activity
The design of drug-like small molecules for anticancer properties often employs a pharmacophore hybridization approach. Research on non-condensed pyrazoline-bearing hybrid molecules, incorporating 1,3,4-thiadiazole and dichloroacetic acid moieties, has indicated potential anticancer activity. Such studies propose cost-effective synthesis methods for these compounds and suggest their efficacy in anticancer applications, pointing towards the development of new therapeutic agents (Yushyn, Holota, & Lesyk, 2022).
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20ClFN2O2S/c1-30-22-10-9-17(25)12-20(22)27-24(29)15-31-23-14-28(21-8-3-2-7-19(21)23)13-16-5-4-6-18(26)11-16/h2-12,14H,13,15H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRDAWHDCGKEAFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClFN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.